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Compound of Interest

Compound Name: Anticancer agent 61

Cat. No.: B12407225

For researchers, scientists, and drug development professionals handling "Anticancer agent
61," a compound identified by the chemical formula C22H22N3Naz20sPS and supplied by
Targetmol, adherence to strict safety and disposal protocols is paramount. While a specific
Safety Data Sheet (SDS) for this particular agent is not publicly available, the following
guidelines for the handling and disposal of cytotoxic and antineoplastic agents should be
implemented to ensure a safe laboratory environment. It is critical to consult your institution's
Environmental Health and Safety (EHS) department for specific protocols and to obtain the
official SDS from the manufacturer.

l. Personal Protective Equipment (PPE) and Safe
Handling

Given that many anticancer agents are carcinogenic, mutagenic, or teratogenic, minimizing
exposure is the primary goal.[1][2] All handling of Anticancer Agent 61 should be performed in
a designated area, such as a chemical fume hood or a Class Il Type B2 biological safety
cabinet, to prevent the inhalation of aerosols.[3]

Core PPE requirements include:

e Gloves: Double gloving with chemotherapy-rated gloves is mandatory.[1][3] The outer glove
should be changed immediately in case of contamination, and both pairs should be replaced
regularly.[3]
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e Gown: A disposable, solid-front gown with long sleeves and tight-fitting cuffs is required to
protect against splashes.[3]

o Eye and Face Protection: Safety goggles or a full-face shield must be worn to protect against
splashes and aerosols.[1]

» Respiratory Protection: If there is a risk of aerosol generation outside of a containment
device, a NIOSH-approved respirator may be necessary.

Il. Waste Segregation and Disposal

Proper segregation of waste contaminated with anticancer agents is crucial to prevent
environmental contamination and protect waste handlers.[4] All waste streams should be
clearly labeled as "Cytotoxic Waste" or "Chemotherapy Waste."

Waste Type Disposal Container Disposal Method

] Yellow trace chemotherapy ) ]
Grossly Contaminated Items ] Incineration.[4][5][6]
waste container or bag.[5]

(e.g., unused agent, heavily

soiled gloves, gowns, bench

paper)

Puncture-resistant, leak-proof
Sharps sharps container labeled Incineration.
"Chemo Sharps".[5]

(e.g., needles, syringes, glass

vials)

_ Yellow trace chemotherapy ) ]
Empty Containers ] Incineration.
waste container or bag.

(e.g., vials, IV bags with less

than 3% of the original volume)

Designated, sealed, and Collection by a licensed
Liquid Waste labeled hazardous waste hazardous waste contractor for
container. incineration.
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It is imperative to never mix cytotoxic waste with general laboratory or biohazardous waste.

lll. Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the
contamination.

o Evacuate and Secure the Area: Alert others and restrict access to the spill area.

o Don Appropriate PPE: Before cleaning, ensure you are wearing the full complement of PPE
as described above.

o Contain the Spill: For liquid spills, use absorbent pads from a chemotherapy spill kit. For
solid spills, gently cover with damp absorbent pads to avoid creating dust.

o Clean the Area: Decontaminate the spill area using a detergent solution followed by a
thorough rinsing with water.[3]

» Dispose of Waste: All materials used for cleanup must be disposed of as cytotoxic waste.[3]

IV. Experimental Workflow for Disposal

The following diagram outlines the general workflow for the proper disposal of waste generated
from experiments involving Anticancer Agent 61.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PubChem [pubchem.ncbi.nim.nih.gov]

e 5. TargetMol | Biomol GmbH - Life Science Shop [biomol.com]

e 6. sodium;(2S,3S)-3-hydroxy-2-(tritylamino)butanoate | C23H22NNaO3 | CID 67864880 -
PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Anticancer Agent 61]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12407225#anticancer-agent-61-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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